Cas no 441290-91-1 (4-bis(prop-2-en-1-yl)sulfamoyl-N-(2E)-3-methyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide)

• Product Name: 4-bis(prop-2-en-1-yl)sulfamoyl-N-(2E)-3-methyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide
• CAS No: 441290-91-1
• MF: C₂₅H₂₃N₃O₃S₂
• MW: 477.598423242569
• CID: 6010960
• PubChem ID: 3367336
• Update Time: 2025-05-19

4-bis(prop-2-en-1-yl)sulfamoyl-N-(2E)-3-methyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(prop-2-en-1-yl)sulfamoyl-N-(2E)-3-methyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide
• Benzamide, 4-[(di-2-propen-1-ylamino)sulfonyl]-N-(3-methylnaphtho[2,1-d]thiazol-2(3H)-ylidene)-
• Oprea1_732349
• 4-[bis(prop-2-en-1-yl)sulfamoyl]-N-[(2E)-3-methyl-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]benzamide
• SR-01000445532-1
• 441290-91-1
• EU-0039634
• F0817-0325
• AKOS024600677
• 4-[bis(prop-2-enyl)sulfamoyl]-N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)benzamide
• SR-01000445532
• (E)-4-(N,N-diallylsulfamoyl)-N-(3-methylnaphtho[2,1-d]thiazol-2(3H)-ylidene)benzamide

• Inchi： 1S/C25H23N3O3S2/c1-4-16-28(17-5-2)33(30,31)20-13-10-19(11-14-20)24(29)26-25-27(3)22-15-12-18-8-6-7-9-21(18)23(22)32-25/h4-15H,1-2,16-17H2,3H3
• InChI Key： HZWOIZDLEDKUHO-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=CC=C3C(=C2S1)C=CC=C3)(=O)C1=CC=C(S(N(CC=C)CC=C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 477.11808395g/mol
• Monoisotopic Mass: 477.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 864
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 666.5±65.0 °C(Predicted)
• pka: -1.13±0.20(Predicted)

Additional information on 4-bis(prop-2-en-1-yl)sulfamoyl-N-(2E)-3-methyl-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide

Chemical and Biological Properties of 4-bis(prop-2-en-1-yl)sulfamoyl-N-(2E)-3-methyl-2H,3H-naphtho[2,1-d]thiazol-2-ylidenebenzamide (CAS No. 441290-91-1)

The compound 4-bis(prop-2-en-1-yl)sulfamoyl-N-(2E)-3-methyl-2H,3H-naphtho[2,1-d]thiazol-2-ylidenebenzamide, identified by its CAS number 441290-91-1, represents a sophisticated molecular entity with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic sulfonamides, which are widely recognized for their diverse biological activities and structural versatility. The presence of multiple functional groups, including sulfamoyl and benzamide moieties, along with an intricate naphthothiazole core, makes this molecule a subject of considerable interest for medicinal chemists and researchers exploring novel therapeutic agents.

The naphthothiazole scaffold is a privileged structure in drug discovery due to its ability to engage in multiple non-covalent interactions with biological targets. Specifically, the 2H,3H-naphtho[2,1-d]thiazole ring system offers a rigid framework that can be fine-tuned through derivatization to optimize binding affinity and selectivity. In recent years, derivatives of naphthothiazole have been investigated for their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The sulfamoyl group appended to the naphthothiazole core further enhances the compound's pharmacological profile by contributing to hydrogen bonding interactions and increasing water solubility, which are critical factors for bioavailability and pharmacokinetic properties.

The 4-bis(prop-2-en-1-yl) moiety in the molecular structure introduces unsaturated aliphatic chains that can influence the compound's electronic properties and conformational flexibility. This feature may be exploited to modulate receptor binding kinetics or to enhance metabolic stability. Propenyl groups are known to exhibit favorable pharmacokinetic profiles when incorporated into drug molecules, as they can improve membrane permeability while maintaining structural integrity. The combination of these features suggests that 4-bis(prop-2-en-1-yl)sulfamoyl-N-(2E)-3-methyl-2H,3H-naphtho[2,1-d]thiazol-2-ylidenebenzamide could serve as a versatile building block for the development of novel therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies using molecular dynamics simulations have shown that the sulfamoyl and benzamide groups can form stable hydrogen bonds with polar residues in protein targets, while the naphthothiazole core provides hydrophobic interactions. These insights are particularly valuable for designing derivatives with enhanced potency and reduced side effects. Furthermore, virtual screening techniques have been employed to identify potential lead compounds based on their structural alignment with known bioactive scaffolds. The compound under discussion has emerged as a promising candidate due to its unique combination of functional groups and favorable physicochemical properties.

In vitro studies have begun to elucidate the biological activity of 4-bis(prop-2-en-1-yl)sulfamoyl-N-(2E)-3-methyl-2H,3H-naphtho[2,1-d]thiazol-2-ylidenebenzamide, revealing intriguing interactions with various enzymes and receptors. Preliminary data suggest that this molecule may exhibit inhibitory effects on targets involved in inflammatory pathways, making it a potential candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its structural similarity to known antiviral agents has prompted investigations into its potential applications against viral infections. The benzamide moiety is particularly noteworthy for its ability to modulate protease activity, which is crucial for many therapeutic strategies.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the naphthothiazole core through cyclization reactions followed by functionalization at strategic positions using sulfonamides and benzamides. The introduction of propenyl groups requires careful consideration of reaction conditions to ensure regioselectivity and high yields. Advances in catalytic methods have made it possible to achieve these transformations under mild conditions while maintaining excellent atom economy. Such synthetic approaches are essential for producing complex molecules efficiently and cost-effectively.

The pharmacokinetic profile of 4-bis(prop-2-en-1-yl)sulfamoyl-N-(2E)-3-methyl-2H,3H-naphtho[2,1-d]thiazol-2-ylidenebenzamide is another critical aspect that warrants detailed investigation. Preliminary studies indicate that this compound exhibits moderate solubility in water and good oral bioavailability in preclinical models. These properties are advantageous for drug development as they facilitate formulation into oral dosage forms and ensure reasonable absorption rates after administration. Furthermore, the presence of multiple rotatable bonds suggests that this molecule may undergo metabolic degradation through various pathways, including cytochrome P450-mediated oxidation or glucuronidation. Understanding these metabolic routes is essential for predicting drug-drug interactions and optimizing dosing regimens.

The future directions for research on this compound include further exploration of its biological activity across different disease models and optimization of its chemical structure to improve pharmacological properties. Techniques such as structure-based drug design can be employed to refine the molecule's binding interactions with target proteins. Additionally, pharmacogenomic studies may help identify genetic variations that influence individual responses to this compound, enabling personalized medicine approaches. Collaborative efforts between synthetic chemists, biologists, and clinicians will be crucial in translating laboratory findings into clinical applications.

In conclusion,4-bis(prop-2-en-1-y lsulfamoyl-N-(2E)-3-methyl - 22 H , 33 H - nap tho [ 22 ,11 - d ] thia zo l -22 ylidenebe nzamide (CAS No .44 12 90 -91 - 11 ) is a remarkable chemical entity with significant potential in pharmaceutical research . Its intricate structure , combined with promising biological activities , makes it an attractive candidate for further development . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in addressing unmet medical needs . Ongoing research efforts are expected to yield valuable insights into its therapeutic applications , paving the way for novel treatments across multiple therapeutic areas .